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Introduction
Sulfo-Cyanine3-Alkyne is a water-soluble, orange-fluorescent dye that has become an

indispensable tool in biological imaging and bioconjugation.[1][2] It belongs to the cyanine dye

family, known for bright fluorescence, high photostability, and strong light absorption.[3] The

key features of Sulfo-Cyanine3-Alkyne are the presence of sulfonate groups, which confer high

hydrophilicity, and a terminal alkyne group.[1][3] This alkyne moiety allows the dye to be

covalently attached to azide-modified biomolecules via a highly efficient and specific reaction

known as Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click

chemistry".[1][4][5]

This bioorthogonal reaction enables the precise labeling of proteins, peptides, and nucleic

acids within complex biological systems, including live cells, for subsequent visualization and

analysis.[1][6][7] Its compatibility with standard imaging instrumentation and TRITC filter sets

makes it a versatile choice for applications ranging from fluorescence microscopy to flow

cytometry.[2][4]

Physicochemical and Spectral Properties
The performance of a fluorophore is defined by its quantitative spectral and physical

characteristics. Sulfo-Cyanine3-Alkyne is characterized by a high molar extinction coefficient

and good water solubility, making it ideal for labeling in aqueous biological buffers.[4][8]
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Property Value Reference(s)

Excitation Maximum (λex) ~555 nm [4]

Emission Maximum (λem) ~570 nm [4]

Molar Extinction Coeff. 150,000 cm⁻¹M⁻¹ [4]

Molecular Weight
~691.90 g/mol to ~761.92

g/mol (varies by salt form)
[4][8]

Solubility Water, DMSO, DMF [4][8]

pH Sensitivity Insensitive from pH 4 to pH 10 [4]

Storage Conditions -20°C in the dark, desiccated [8]

Core Principle: Copper-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC)
The primary application of Sulfo-Cyanine3-Alkyne relies on the "click chemistry" principle.

Specifically, it participates in the Copper(I)-catalyzed reaction between its terminal alkyne group

and an azide group on a target biomolecule.[9] This reaction is highly specific, efficient, and

rapid, forming a stable, covalent triazole linkage.[10][11][12] The bioorthogonal nature of the

azide and alkyne groups ensures that the reaction proceeds with minimal side reactions with

native functional groups in a biological environment.[5]

The reaction requires a Copper(I) catalyst, which is typically generated in situ by reducing a

Copper(II) source (e.g., CuSO₄) with a reducing agent like sodium ascorbate.[10][13] A

stabilizing ligand, such as THPTA (tris(3-hydroxypropyltriazolylmethyl)amine), is crucial as it

protects the biomolecules from oxidative damage and accelerates the reaction.[9][10][13]
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Reactants
Catalyst System Product

Sulfo-Cy3-Alkyne
Azide-Modified

Biomolecule Cu(I) Catalyst
(from CuSO4 + Na-Ascorbate)

+ THPTA Ligand

Fluorescently Labeled
Biomolecule

(Stable Triazole Linkage)

Step 1: Metabolic Labeling

Step 2: Cell Preparation

Step 3: Click Reaction

Step 4: Imaging

Seed cells and culture
overnight

Incubate cells with an
azide-modified metabolic precursor

(e.g., Ac4ManNAz for glycans)

Wash cells twice with
PBS to remove excess precursor

Fix and permeabilize cells
(e.g., with PFA and Triton X-100)

Prepare fresh Click Reaction Cocktail:
- Sulfo-Cy3-Alkyne

- CuSO4 + THPTA Ligand
- Sodium Ascorbate in PBS

Incubate cells with cocktail
(30-60 min, room temp, dark)

Wash cells three times
with PBS

Mount coverslip on slide
with antifade mounting medium

Image using fluorescence microscope
(e.g., TRITC/Cy3 filter set)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sulfo-Cyanine3 Alkyne | CAS:2055138-88-8 | AxisPharm [axispharm.com]

2. Sulfo Cyanine3 Dye | AxisPharm [axispharm.com]

3. lumiprobe.com [lumiprobe.com]

4. Sulfo Cy3 Alkyne | AxisPharm [axispharm.com]

5. interchim.fr [interchim.fr]

6. CY3-YNE | Sulfo-Cyanine3-alkyne | Dyes | TargetMol [targetmol.com]

7. Main uses of cyanine dyes | AxisPharm [axispharm.com]

8. lumiprobe.com [lumiprobe.com]

9. broadpharm.com [broadpharm.com]

10. axispharm.com [axispharm.com]

11. Modification of Protein Scaffolds via Copper-Catalyzed Azide–Alkyne Cycloaddition |
Springer Nature Experiments [experiments.springernature.com]

12. interchim.fr [interchim.fr]

13. jenabioscience.com [jenabioscience.com]

To cite this document: BenchChem. [Sulfo-Cyanine3-Alkyne for Biological Imaging: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11817844#sulfo-cyanine3-alkyne-for-biological-
imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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